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Compound of Interest

Compound Name: Nbd-X, SE

Cat. No.: B115780

For researchers, scientists, and drug development professionals utilizing the fluorescent
labeling agent Nbd-X, adherence to proper safety and disposal protocols is paramount to
ensure a safe laboratory environment and compliance with regulatory standards. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans for Nbd-X and its derivatives.

Chemical and Safety Data Overview

Nbd-X, or 6-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Jamino)hexanoic acid, and its succinimidyl
ester (SE) derivative, are fluorescent dyes commonly used for labeling proteins and other
biomolecules.[1][2] While specific toxicity data for Nbd-X is not extensively documented in
readily available literature, its chemical structure, containing a nitrobenzofurazan group,
suggests that it should be handled with care as a potentially hazardous chemical.[3] The
following table summarizes key quantitative data for Nbd-X and its SE form.
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Property Nbd-X Acid Nbd-X, SE
CAS Number 88235-25-0[1] 145195-58-0
Molecular Formula C12H14N405 C16H17N507
Molecular Weight 294.27 g/mol 391.34 g/mol
Appearance Solid yellow or orange-brown Solid

powder
Solubility Soluble in DMSO Soluble in DMSO
Excitation Max (Aex) 467 nm ~466 nm
Emission Max (Aem) 539 nm ~535 nm (in Methanol)

Freeze (< -15 °C), protect from  -20°C, under desiccating
Storage ) -
light conditions

Immediate Safety and Handling Protocols

Prior to handling Nbd-X, it is crucial to read and understand the Safety Data Sheet (SDS)
provided by the supplier. General safety precautions for handling similar chemical compounds
should be strictly followed.

Personal Protective Equipment (PPE)

o Eye Protection: Wear approved safety goggles or glasses.

o Hand Protection: Use chemically resistant gloves (e.g., nitrile). Gloves must be inspected
prior to use.

o Skin and Body Protection: Wear a lab coat and ensure skin is not exposed. Choose body
protection appropriate to the concentration and amount of the substance handled.

Engineering Controls

e Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid powder to avoid dust formation.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.anaspec.com/en/catalog/nbd-x-6-n-7-nitrobenz-2-oxa-13-diazol-4-ylaminohexanoic-acid-100-mg~f81dbd29-58ce-467a-a4a8-a47261b3b605
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Ensure that an eyewash station and safety shower are readily accessible.

Handling Procedures

e Avoid inhalation of dust.
¢ Avoid contact with skin and eyes.
e Wash hands thoroughly after handling.

o Keep containers tightly sealed when not in use.

Step-by-Step Disposal Procedures

The disposal of Nbd-X and materials contaminated with it must be handled in accordance with
federal, state, and local regulations. As a general principle, fluorescent dyes and their
derivatives should be treated as hazardous chemical waste.

Waste Segregation and Collection

e Solid Waste:

o Collect unused or expired solid Nbd-X powder in its original container or a clearly labeled,
sealed container for hazardous waste.

o Contaminated consumables such as gloves, weighing paper, and pipette tips should be
collected in a designated, sealed, and clearly labeled hazardous waste bag or container.

e Liquid Waste:

[¢]

Solutions of Nbd-X (e.g., in DMSO or aqueous buffers) should be collected in a
designated, sealed, and clearly labeled hazardous liquid waste container.

[¢]

Do not pour Nbd-X solutions down the drain.

[e]

It is advisable to use separate waste containers for organic solvent solutions and aqueous
solutions if required by your institution's waste management policies.
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Decontamination of Labware

Glassware and other reusable equipment that have come into contact with Nbd-X should be
decontaminated.

Rinse the contaminated labware with an appropriate solvent (e.g., acetone or ethanol) to
remove the fluorescent dye.

Collect the initial rinsate as hazardous liquid waste.

After the initial solvent rinse, wash the labware with soap and water.

Spill Management

Minor Spills:
o Ensure the area is well-ventilated.
o Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).

o Collect the absorbent material into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous
waste.

e Major Spills:

o Evacuate the area immediately.
o Alert your institution's environmental health and safety (EHS) office.

o Prevent the spill from entering drains or waterways.

Final Disposal

 All collected hazardous waste containing Nbd-X must be disposed of through your

institution's certified hazardous waste management program.
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» Ensure all waste containers are properly labeled with the chemical name and associated

hazards.

o Follow your institution's specific procedures for waste pickup and disposal. Chemical waste
generators must determine whether a discarded chemical is classified as a hazardous waste
and consult local, regional, and national hazardous waste regulations.

Visualized Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Nbd-X waste.
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Caption: Logical workflow for the safe disposal of Nbd-X waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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